N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide
• InChI: InChI=1S/C16H11ClN2O2S2/c1-9(20)14-13(10-5-3-2-4-6-10)18-16(23-14)19-15(21)11-7-8-12(17)22-11/h2-8H,1H3,(H,18,19,21)
• InChI Key: GUVWYECDCZZGND-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(S1)NC(=O)C2=CC=C(S2)Cl)C3=CC=CC=C3
• Molecular Formula: C16H11ClN2O2S2
• Molecular Weight: 362.9 g/mol

Description

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide, also known as ACT, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ACT belongs to the class of thiazole derivatives and has shown promising results in various preclinical studies as a potential drug candidate for the treatment of various diseases.

Scientific Research Applications

Synthesis and Anticancer Activity

The synthesis of thiophene and thiazole derivatives, including those structurally related to N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-5-chlorothiophene-2-carboxamide, has been explored for their potential anticancer activities. For instance, Atta and Abdel‐Latif (2021) synthesized new thiophene, thiazolyl-thiophene, and thienopyridine derivatives, examining their in vitro cytotoxicity against cancer cell lines. Their findings suggest that certain derivatives exhibit good inhibitory activity, particularly those containing a thiazolidinone ring or thiosemicarbazide moiety Atta & Abdel‐Latif, 2021.

Antimicrobial Applications

Research into the antimicrobial properties of thiophene and thiazole derivatives has also been conducted. A study by Incerti et al. (2017) focused on the synthesis of N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides, evaluating their antimicrobial activity against various bacterial and fungal species. This research demonstrates the potential of these compounds as potent antimicrobial agents, with certain derivatives showing significant activity Incerti et al., 2017.

Antifungal and Antibacterial Activities

The antimicrobial evaluation of thiophene-containing compounds extends to their antifungal and antibacterial effects. Mabkhot et al. (2017) synthesized thiophene-containing compounds and assessed their antimicrobial screening, revealing that some derivatives exhibit remarkable activity against certain bacterial strains, especially gram-negative bacteria, and some fungi. This highlights the versatility of thiophene derivatives in combating various microbial infections Mabkhot et al., 2017.